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Compound of Interest

Compound Name: 3-Methyltetrahydrofuran

Cat. No.: B083541

An in-depth exploration of the chemical and physical properties, synthesis, applications, and
safety protocols of 3-Methyltetrahydrofuran (3-MeTHF), a promising green solvent in
chemical research and pharmaceutical development.

Introduction

3-Methyltetrahydrofuran (3-MeTHF) is a cyclic ether that has garnered significant attention as
a more sustainable and often more effective alternative to traditional solvents like
tetrahydrofuran (THF) and diethyl ether.[1][2] Its favorable physical properties, combined with
its derivation from renewable resources, position it as a key player in the advancement of
green chemistry.[1][3] This guide provides a detailed overview of 3-MeTHF, tailored for
researchers, scientists, and professionals in drug development, covering its fundamental
properties, synthesis, key applications with experimental insights, and essential safety
information.

Core Properties of 3-Methyltetrahydrofuran

The utility of 3-Methyltetrahydrofuran in a laboratory and industrial setting is defined by its
unique physicochemical properties. Its molecular weight is 86.13 g/mol .[4][5][6][7] A
comprehensive summary of its key quantitative data is presented below, offering a clear
comparison with the widely used solvent, Tetrahydrofuran (THF).
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Property 3-Methyltetrahydrofuran Tetrahydrofuran (THF)
Molecular Formula CsH100[4][6][7] CaHsO

Molecular Weight 86.13 g/mol [4][5][6][7] 72.11 g/mol

CAS Number 13423-15-9[4][8] 109-99-9

Boiling Point 86.5 °C[8] 66 °C[9]

Density 0.87 g/cm3[3][7] 0.889 g/cm?

- 106,000 mg/L at 25 °C o
Water Solubility ) o Miscible
(Partially miscible)[8]

Refractive Index (n20D) 1.41[4][7] 1.407

Purity (typical) >95.0% (GC)[7][8] >99%

Synthesis of 3-Methyltetrahydrofuran

The industrial preparation of 3-Methyltetrahydrofuran can be achieved through various
synthetic routes. One notable method involves the hydrogenation of 3-formyltetrahydrofuran.

Experimental Protocol: Synthesis from 3-
Formyltetrahydrofuran

This process involves the catalytic hydrogenation of 3-formyltetrahydrofuran in the presence of
a Group VIII noble metal catalyst and a strong acid.[10]

Materials:

3-Formyltetrahydrofuran

Hydrogen gas

Palladium on carbon (Pd/C) catalyst

Acid promoter (e.g., a strong acid)

Solvent (if necessary)
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e High-pressure autoclave

Procedure:

The autoclave is charged with 3-formyltetrahydrofuran and the palladium on carbon catalyst.

o The vessel is sealed and purged multiple times with nitrogen, followed by hydrogen, to
ensure an inert atmosphere.

e The hydrogen pressure is increased to the desired level, typically in the range of 1.4 to 7
MPa.[10]

e The reaction mixture is heated to a temperature between 100 and 240 °C while stirring.[10]

e The reaction progress is monitored by analyzing samples periodically using gas
chromatography (GC).

» Upon completion, the autoclave is cooled, and the pressure is carefully released.
e The catalyst is removed by filtration.

o The resulting 3-Methyltetrahydrofuran is purified by distillation.

Key Applications in Research and Development

3-Methyltetrahydrofuran's unique properties make it a valuable solvent in a variety of
chemical transformations, most notably in organometallic chemistry and pharmaceutical
synthesis.[3][11]

Grighard Reactions

3-MeTHF is an excellent medium for Grignard reactions, often providing advantages over THF.
[3] Organomagnesium bromides, for instance, are generally more soluble in 3-MeTHF than in
THF.[1] This increased solubility allows for reactions to be conducted at higher concentrations
and can simplify storage and transportation of the Grignard reagents.[1]
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Grignard Reagent Preparation
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Workflow for a typical Grignard reaction using 3-MeTHF.

Pharmaceutical Synthesis

In the pharmaceutical industry, the choice of solvent is critical for ensuring the purity and safety
of the final active pharmaceutical ingredient (API).[9] 3-MeTHF serves as a safer and more
efficient medium for synthesizing APIs, particularly in reactions that require selective solvation
and mild conditions.[3] Its lower miscibility with water compared to THF simplifies the workup
and product isolation stages, often leading to improved yields and reduced waste.[1]

Spectral Data
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Spectroscopic analysis is crucial for the identification and characterization of 3-

Methyltetrahydrofuran.

'H NMR: The proton NMR spectrum provides characteristic signals for the methyl and
tetrahydrofuran ring protons.

13C NMR: The carbon NMR spectrum shows distinct peaks for the five carbon atoms in the
molecule.[12]

IR Spectroscopy: The infrared spectrum displays characteristic absorption bands for C-O
and C-H bonds.[4]

Mass Spectrometry: Mass spectral data can be used to determine the molecular weight and
fragmentation pattern of the molecule.[4]

Safety and Handling

Proper handling of 3-Methyltetrahydrofuran is essential to ensure laboratory safety.

Hazards:

Flammability: 3-MeTHF is a highly flammable liquid and vapor.[4] Keep away from heat,
sparks, open flames, and other ignition sources.[5][6]

Skin and Eye Irritation: It can cause skin irritation and serious eye irritation.[6]

Peroxide Formation: Like other ethers, 3-MeTHF can form explosive peroxides upon
exposure to air and light. Store in a tightly closed container in a cool, dry, and well-ventilated
place.[5]

Personal Protective Equipment (PPE):

Wear protective gloves, clothing, and eye/face protection.[5][6]
Use in a well-ventilated area or under a fume hood.[5]

Ensure all equipment is properly grounded to prevent static discharge.[6]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b083541?utm_src=pdf-body
https://www.benchchem.com/product/b083541?utm_src=pdf-body
https://m.chemicalbook.com/SpectrumEN_13423-15-9_13CNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyltetrahydrofuran
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyltetrahydrofuran
https://www.benchchem.com/product/b083541?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyltetrahydrofuran
https://www.chemicalbook.com/msds/3-methyltetrahydrofuran.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-487728.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-487728.pdf
https://www.chemicalbook.com/msds/3-methyltetrahydrofuran.pdf
https://www.chemicalbook.com/msds/3-methyltetrahydrofuran.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-487728.pdf
https://www.chemicalbook.com/msds/3-methyltetrahydrofuran.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-487728.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

First Aid Measures:

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water.[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[5]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[5]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[5]
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Comparison of 3-MeTHF and THF properties and their implications.

Conclusion

3-Methyltetrahydrofuran presents a compelling case as a superior solvent in many chemical
applications, particularly where green chemistry principles are a priority. Its advantageous
physical properties, including a higher boiling point and partial water miscibility, offer tangible
benefits in terms of reaction control, product isolation, and solvent recycling. For researchers
and professionals in drug development and fine chemical synthesis, a thorough understanding
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of 3-MeTHF's characteristics and safe handling is crucial for leveraging its full potential in
creating more efficient, safer, and environmentally responsible chemical processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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